Cas no 959238-57-4 (2-Ethyl-2-(methylamino)methylbutan-1-ol)

• Product Name: 2-Ethyl-2-(methylamino)methylbutan-1-ol
• CAS No: 959238-57-4
• MF: C₈H₁₉NO
• MW: 145.242562532425
• MDL: MFCD09864430
• CID: 1087189
• PubChem ID: 329776503
• Update Time: 2025-05-25

2-Ethyl-2-(methylamino)methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-2-((methylamino)methyl)butan-1-ol
• 2-ethyl-2-(methylaminomethyl)butan-1-ol
• 2-ethyl-2-[(methylamino)methyl]butan-1-ol
• DTXSID00649357
• MFCD09864430
• AKOS005172366
• SB84276
• FT-0679649
• LS-03432
• CS-0321613
• 2-Ethyl-2-[(methylamino)methyl]-1-butanol
• 2-Ethyl-2-[(methylamino)methyl]butan-1-ol, AldrichCPR
• 959238-57-4
• STK506195
• ALBB-010088
• 1-butanol, 2-ethyl-2-[(methylamino)methyl]-
• 2-Ethyl-2-(methylamino)methylbutan-1-ol

• MDL： MFCD09864430
• Inchi： 1S/C8H19NO/c1-4-8(5-2,7-10)6-9-3/h9-10H,4-7H2,1-3H3
• InChI Key： HPXWURQTDWCKPJ-UHFFFAOYSA-N
• SMILES： OCC(CNC)(CC)CC

Computed Properties

• Exact Mass: 145.14700
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 1.39540

2-Ethyl-2-(methylamino)methylbutan-1-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Ethyl-2-(methylamino)methylbutan-1-ol

Exploring the Properties and Applications of 2-Ethyl-2-(Methylamino)methylbutan-1-ol (CAS No. 959238-57-4)

2-Ethyl-2-(methylamino)methylbutan-1-ol, also known by its CAS number 959238-57-4, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of secondary alcohols and features a branched carbon chain with an ethyl group, a methylamino group, and a hydroxyl group. Its molecular formula is C₈H₁₇N, and it exhibits a molecular weight of approximately 137.2 g/mol.

The synthesis of 2-Ethyl-2-(methylamino)methylbutan-1-ol typically involves multi-step organic reactions, often utilizing reagents such as methylamine and appropriate alcohols under controlled conditions. The compound's structure makes it amenable to various functional group transformations, enabling its use as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block in drug discovery, particularly in the development of bioactive compounds with therapeutic applications.

In terms of physical properties, 2-Ethyl-2-(methylamino)methylbutan-1-ol is a colorless liquid with a characteristic odor. It has a boiling point of around 100°C at standard atmospheric pressure and is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in both aqueous and organic reaction systems.

The chemical reactivity of this compound is primarily governed by its functional groups. The hydroxyl group imparts nucleophilic properties, while the methylamino group introduces basicity and potential for hydrogen bonding. These characteristics render it useful in various chemical reactions, including nucleophilic substitutions, acid-catalyzed esterifications, and amidations. Recent research has explored its role in catalytic processes, where it has demonstrated potential as a ligand or catalyst precursor in asymmetric synthesis.

Applications of 2-Ethyl-2-(methylamino)methylbutan-1-ol

The applications of 2-Ethyl-2-(methylamino)methylbutan-1 ol span across multiple industries due to its unique chemical properties. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds, including antibiotics, antiviral agents, and anticancer drugs. For instance, recent studies have highlighted its role in the development of novel kinase inhibitors, which are critical in targeted cancer therapy.

In the field of materials science, this compound has been investigated for its potential in polymer synthesis and modification. Its ability to form stable bonds with other monomers makes it a promising candidate for developing high-performance polymers with tailored properties such as enhanced thermal stability or mechanical strength.

Safety Considerations

While handling 2-Ethyl_ _ _ _ _ _ _ _ _ _ _ _ _, safety precautions must be adhered to ensure proper usage and minimize risks associated with exposure. Despite its versatility, the compound should be handled with care to avoid direct contact with skin or inhalation. Proper ventilation should be maintained during its use to prevent the accumulation of vapors. Storage should be done in accordance with standard laboratory practices to ensure stability and prevent degradation.